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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721 Get Quote

An In-Depth Technical Guide to Dimethyl Dodecanedioate: Molecular Weight and Formula

This technical guide provides an overview of the fundamental physicochemical properties of

dimethyl dodecanedioate, with a specific focus on its molecular weight and chemical formula.

The information is intended for researchers, scientists, and professionals involved in drug

development and other scientific endeavors where this compound may be of interest.

Quantitative Data Summary
The molecular formula and molecular weight of dimethyl dodecanedioate are summarized in

the table below. This data is crucial for stoichiometric calculations, analytical characterization,

and formulation development.

Parameter Value Reference

Molecular Formula C₁₄H₂₆O₄ [1][2][3][4][5]

Molecular Weight 258.35 g/mol [1][2][3]

CAS Number 1731-79-9 [2][3][4][5]

General Experimental Methodologies
The determination of the molecular formula and molecular weight of a compound like dimethyl
dodecanedioate involves standard analytical techniques that are fundamental in chemical
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research.

1. Molecular Formula Determination:

The empirical formula of a compound is typically determined through elemental analysis. This

technique measures the percentage composition of each element (carbon, hydrogen, oxygen)

in a sample. The molecular formula is then determined by comparing the empirical formula

weight with the molecular weight obtained from mass spectrometry.

2. Molecular Weight Determination by Mass Spectrometry (MS):

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules.

Sample Ionization: A sample of dimethyl dodecanedioate is introduced into the mass

spectrometer and ionized. Common ionization techniques include Electron Ionization (EI) or

Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by

a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: A detector measures the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion (M+) or a related ion (e.g., [M+H]+)

provides the molecular weight of the compound. For dimethyl dodecanedioate, the

molecular weight is determined to be 258.35 g/mol [1][2][3].

Logical Relationship Diagram
The following diagram illustrates the logical connection between the chemical name, its

molecular formula, and the resulting molecular weight.
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Dimethyl Dodecanedioate
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Logical relationship of Dimethyl Dodecanedioate properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl dodecanedioate | C14H26O4 | CID 74415 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. larodan.com [larodan.com]

3. Dimethyl dodecanedioate CAS#: 1731-79-9 [m.chemicalbook.com]

4. Dodecanedioic acid, dimethyl ester [webbook.nist.gov]

5. Dodecanedioic acid, dimethyl ester [webbook.nist.gov]

To cite this document: BenchChem. [Dimethyl dodecanedioate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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